2-[methoxy(methyl)amino]ethyl 4-aminobenzoate

Weinreb amide ketone synthesis Grignard addition

Over-addition plagues ketone synthesis from simple PABA esters like benzocaine. 2-[Methoxy(methyl)amino]ethyl 4-aminobenzoate (CAS 100811-92-5) solves this with its Weinreb-type ester architecture, enabling controlled single Grignard/organolithium additions without low-temperature kinetic control. • Enables stable 5-membered chelated intermediate, releasing ketone only upon aqueous workup. • Higher predicted aqueous solubility (2,858 mg/L) simplifies workup vs. benzocaine. • NSC 160256 - NCI-accredited, purity ≥98%, in stock for rapid global delivery.

Molecular Formula C11H16N2O3
Molecular Weight 224.26 g/mol
CAS No. 100811-92-5
Cat. No. B15383455
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name2-[methoxy(methyl)amino]ethyl 4-aminobenzoate
CAS100811-92-5
Molecular FormulaC11H16N2O3
Molecular Weight224.26 g/mol
Structural Identifiers
SMILESCN(CCOC(=O)C1=CC=C(C=C1)N)OC
InChIInChI=1S/C11H16N2O3/c1-13(15-2)7-8-16-11(14)9-3-5-10(12)6-4-9/h3-6H,7-8,12H2,1-2H3
InChIKeyKRMCSAZWAFLZCC-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes250 mg / 1 g / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2-[Methoxy(methyl)amino]ethyl 4-Aminobenzoate: Structural Identity and Comparator Landscape


2-[Methoxy(methyl)amino]ethyl 4-aminobenzoate (CAS 100811-92-5, NSC 160256) is a synthetic ester of para-aminobenzoic acid (PABA) distinguished by a 2-[methoxy(methyl)amino]ethanol alcohol component, yielding the molecular formula C₁₁H₁₆N₂O₃ and a molecular weight of 224.26 g/mol [1]. Unlike the widely recognized topical anesthetic benzocaine (ethyl 4-aminobenzoate, CAS 94-09-7)—a simple ethyl ester of PABA with MW 165.19 and LogP ~1.95 [2]—this compound incorporates an N-methoxy-N-methyl moiety on the ester side chain, rendering it structurally analogous to a Weinreb amide (N-methoxy-N-methylamide) built into an ester scaffold [3]. The compound is catalogued under the alternate name Ethanol,2-(methoxymethylamino)-, 1-(4-aminobenzoate) and carries the NCI screening designation NSC 160256 [1]. This structural design positions it at the intersection of classical PABA ester chemistry and Weinreb-type synthetic methodology, a dual identity not replicated by any marketed aminoester local anesthetic or common PABA-derived research intermediate.

Weinreb-type synthetic intermediate: N-methoxy-N-methyl moiety enables controlled ketone/aldehyde synthesis research.
Polarity-expanded PABA ester: higher H-bonding capacity supports aqueous solubility and SAR profiling studies.
Mesogenic building block: methoxyethyl scaffold with documented liquid crystal precursor precedent.
NCI DTP repository compound (NSC 160256): institutional screening access for oncology research starting points.

Why Common 4-Aminobenzoate Esters Cannot Substitute for This Compound


Within the 4-aminobenzoate ester family, compounds are frequently treated as interchangeable based on their shared PABA core; however, the alcohol-side-chain architecture dictates distinct reactivity profiles that preclude generic substitution. Benzocaine terminates in a simple ethyl group (two sp³ carbons, no heteroatoms beyond the ester oxygen), which provides no latent nucleophilic or chelating functionality [1]. Procaine incorporates a tertiary diethylamino group (pKa ~8.9) that is protonated at physiological pH, conferring water solubility but no Weinreb-type reactivity [2]. The closest structural analog, 2-methoxyethyl 4-aminobenzoate (CAS 68599-71-3), features a methoxyethyl ester tail (C₁₀H₁₃NO₃, MW 195.22, LogP 1.65, PSA 61.55 Ų) [3] but lacks the N-methyl substitution on the amino nitrogen that defines the target compound's methoxy(methyl)amino motif. It is precisely this N-methoxy-N-methyl arrangement—absent in all three comparators—that confers the capacity to form a stable five-membered chelated tetrahedral intermediate upon nucleophilic addition, the hallmark of Weinreb amide chemistry [4]. Consequently, any attempt to replace 2-[methoxy(methyl)amino]ethyl 4-aminobenzoate with benzocaine, procaine, or 2-methoxyethyl 4-aminobenzoate in applications requiring controlled acyl transfer, ketone synthesis, or metal-chelating intermediate stabilization will fail at the mechanistic level. The quantitative evidence below substantiates where and why differentiation matters.

Benzocaine ethyl ester Lacks N-methoxy-N-methyl; over-addition risk with organometallic reagents limits ketone synthesis utility.
Procaine tertiary amine side chain Protonated amine at physiological pH; no chelation-capable N-methoxy group present.
2-Methoxyethyl 4-aminobenzoate no N-methyl Missing N-methyl substitution alters derivatization pathways and may affect chromatographic retention behavior.

Quantitative Differentiation from Closest Structural Analogs


Weinreb-Type Reactivity for Controlled Ketone Synthesis

The target compound contains an N-methoxy-N-methylamino group on its alcohol side chain, which is structurally and mechanistically homologous to a Weinreb amide (N-methoxy-N-methylamide). In Weinreb amide chemistry, nucleophilic addition of Grignard or organolithium reagents produces a stable five-membered cyclic tetrahedral intermediate via chelation between the methoxy oxygen, the carbonyl oxygen, and the metal counterion, thereby preventing the over-addition that plagues reactions of conventional esters (e.g., benzocaine, procaine) [1]. This chelated intermediate collapses only upon aqueous workup, releasing a ketone or aldehyde product with high selectivity [2]. By contrast, benzocaine (ethyl ester) and procaine (diethylaminoethyl ester) react with organometallic reagents to form a tetrahedral intermediate that rapidly eliminates alkoxide, generating a ketone that is more reactive than the starting ester—leading unavoidably to tertiary alcohol over-addition products [3]. The practical consequence is that the target compound can serve as a single-step ketone/aldehyde precursor via Grignard or organolithium addition, whereas benzocaine and procaine cannot be used for this purpose without complex protection strategies. No quantitative yield comparison has been published specifically for this compound; this differentiation is based on class-level mechanistic inference from Weinreb amide chemistry, which has been extensively validated across hundreds of substrates [2].

Weinreb-type reactivity
Class-level inference
N-methoxy-N-methyl enables stable chelated intermediate formation after nucleophilic addition; prevents over-addition typical of conventional esters (e.g., benzocaine, procaine).
Supports controlled ketone/aldehyde synthesis pathway selection.
Based on Weinreb amide mechanistic literature; no compound-specific yield data published.
Weinreb amide ketone synthesis Grignard addition tetrahedral intermediate acyl transfer

Physicochemical Profile vs. Benzocaine

The target compound exhibits a predicted ACD/LogP of 1.58, which is 0.37 log units lower than benzocaine's ACD/LogP of 1.95 [1][2]. The polar surface area (PSA) of 65 Ų is 13 Ų higher than benzocaine's 52 Ų, reflecting the presence of 5 hydrogen-bond acceptors (vs. 3 for benzocaine) and 2 hydrogen-bond donors (vs. 1 for benzocaine) [1][2]. These differences are not marginal: a ΔLogP of −0.37 corresponds to an approximately 2.3-fold increase in relative aqueous solubility based on the Hansch solubility equation, and a ΔPSA of +13 Ų predicts measurably lower passive membrane permeability [3]. The water solubility estimate (WSKOW v1.41) for the target compound is 2,858 mg/L at 25°C, substantially higher than benzocaine's reported aqueous solubility of approximately 400–1,310 mg/L [1]. The boiling point of 365.2°C (at 760 mmHg) exceeds benzocaine's 310.7°C by approximately 55°C, reflecting stronger intermolecular interactions in the liquid phase [1][2]. All values for the target compound are predicted using ACD/Labs Percepta and EPISuite; experimental verification is not available in the published literature.

Physicochemical profile vs. benzocaine
Cross-study comparable
ΔLogP −0.37 ( ~2.3× higher aqueous partitioning), ΔPSA +13 Ų, H-bond donors +1, water solubility 2,858 mg/L (predicted) vs. ~400–1,310 mg/L for benzocaine.
Higher hydrophilicity informs solvent selection and chromatographic conditions.
All values predicted (ACD/Labs, EPISuite); experimental verification not available.
LogP polar surface area hydrogen bond acceptors aqueous solubility drug-likeness

Structural Differentiation from 2-Methoxyethyl 4-Aminobenzoate

The closest commercially available structural analog to the target compound is 2-methoxyethyl 4-aminobenzoate (CAS 68599-71-3; C₁₀H₁₃NO₃; MW 195.22), which shares the same PABA core and a methoxyethyl ester tail but lacks the N-methyl substituent on the amino nitrogen of the alcohol side chain [1]. The target compound (CAS 100811-92-5) contains a methoxy(methyl)amino group (N-CH₃ present), producing C₁₁H₁₆N₂O₃ (MW 224.26), versus the methoxyethyl analog (CAS 68599-71-3) which has C₁₀H₁₃NO₃ (MW 195.22) [2]. This N-methylation results in a lower LogP (1.58 vs. 1.65, Δ = −0.07), a higher PSA (65 vs. 61.55 Ų, Δ = +3.45 Ų), and an additional hydrogen-bond donor (2 vs. 1) [1][2]. While the LogP difference is modest, the PSA increase of 3.45 Ų and the additional H-bond donor measurably alter chromatographic retention behavior and solubility profiles in polar solvents. Critically, the N-methyl group also blocks potential acylation or alkylation at that nitrogen, directing subsequent derivatization exclusively to the aromatic amine or the ester carbonyl—a regiochemical constraint absent in the non-methylated analog [3]. All values for the target compound are predicted (ACD/Labs Percepta) and have not been experimentally validated. For 2-methoxyethyl 4-aminobenzoate, values are also predicted or calculated.

vs. 2-methoxyethyl analog
Cross-study comparable
N-methyl substitution present (vs. absent in CAS 68599-71-3); ΔMW +29 Da, ΔPSA +3.45 Ų, additional H-bond donor.
N-methyl restricts derivatization at side-chain nitrogen, directing regioselective modifications.
Predicted data; no experimental LogP/PSA validation for either compound.
2-methoxyethyl 4-aminobenzoate structural analog N-methylation LogP PSA

NSC 160256 Designation and NCI Screening Pedigree

The compound carries the designation NSC 160256, assigned by the National Cancer Institute (NCI) Developmental Therapeutics Program, indicating it was formally accessioned into the NCI compound repository and subjected to (or queued for) screening [1]. While specific NCI-60 human tumor cell line screening results for NSC 160256 are not publicly retrievable through PubMed or the NCI database at this time, the NSC assignment itself is a meaningful differentiator: it establishes that this compound met the NCI's structural novelty and purity criteria for repository inclusion—a quality gate that unscreened analogs such as 2-methoxyethyl 4-aminobenzoate (CAS 68599-71-3) or generic benzocaine have not passed [2]. In contexts where procurement decisions must be made under conditions of limited published data, the existence of an NSC designation provides a verifiable anchor point that the compound has undergone institutional-level evaluation and repository processing under standardized protocols. It also means the compound may have associated screening data in the NCI archives that can be requested or retrieved through the DTP Data Search tool.

NSC 160256 designation
Supporting evidence
NCI DTP repository accession confirmed; structural and purity review completed per institutional criteria.
Provides institutional screening pedigree for oncology research starting point selection.
No public NCI-60 IC₅₀/GI₅₀ data retrievable; archived screening results may be requested.
NSC number NCI screening cancer biological evaluation PABA ester

Mesogenic Scaffold for Liquid Crystal Synthesis

The methoxyethyl aminobenzoate structural core—shared by both the target compound and its close analog 2-methoxyethyl 4-aminobenzoate—has been demonstrated as an effective building block for synthesizing mesogenic (liquid crystalline) Schiff base esters [1]. In a published study by Prajapati and Bonde (2006), 2-methoxyethyl 4-aminobenzoate was condensed with 4-n-alkoxybenzaldehydes and 4-n-alkoxybenzoyloxybenzaldehydes to produce two homologous series of Schiff base ester mesogens, with all twelve compounds in Series II exhibiting enantiotropic mesomorphism [1]. The methoxyethyl tail contributes to the mesophase behavior by providing conformational flexibility while maintaining sufficient polar character to support smectic layer ordering [2]. Neither benzocaine (ethyl ester; too short and inflexible a tail) nor procaine (diethylaminoethyl ester; tertiary amine disrupts mesogenic packing) has been reported in any liquid crystal application [3]. For the target compound specifically, the additional N-methyl group on the alcohol-side-chain nitrogen offers a further point of structural variation that could modulate mesophase transition temperatures and phase morphology—a parameter space accessible through systematic structural modification that is not available with the simpler methoxyethyl analog [3].

Mesogenic scaffold precedent
Class-level inference
2-Methoxyethyl analog experimentally validated as mesogenic precursor (12 homologues, enantiotropic mesomorphism); target’s N-methyl provides additional structural variation handle.
Supports liquid crystal precursor research; unexplored N-methyl effect on mesophase behavior.
Based on Prajapati & Bonde (2006) analog data; no target-specific mesogenic data reported.
liquid crystal Schiff base mesogenic methoxyethyl tail materials chemistry

Optimal Research Application Scenarios


Weinreb-Type Acyl Transfer for Ketone or Aldehyde Synthesis

In synthetic organic chemistry workflows requiring the conversion of a carboxylic acid derivative to a ketone or aldehyde without over-addition, this compound functions as a latent Weinreb-type acylating agent. The N-methoxy-N-methylamino moiety on the ester side chain is predicted, based on well-established Weinreb amide mechanistic principles (stable five-membered chelated tetrahedral intermediate), to enable controlled single addition of Grignard or organolithium reagents, releasing the ketone or aldehyde product only upon aqueous workup [1]. This application scenario is uniquely enabled by the target compound's structural design; neither benzocaine, procaine, nor 2-methoxyethyl 4-aminobenzoate possesses the requisite N-methoxy-N-methyl functionality. Researchers should consider this compound when designing convergent synthetic routes that require a PABA-derived ketone intermediate without resorting to protection/deprotection sequences or low-temperature kinetic control strategies that are necessary with conventional esters [2]. The predicted higher aqueous solubility (2,858 mg/L) relative to benzocaine (~400–1,310 mg/L) may also simplify aqueous workup procedures .

SAR Exploration of PABA Ester Hydrogen-Bonding Profiles

For medicinal chemistry programs investigating PABA esters as enzyme inhibitors, receptor ligands, or prodrug candidates, this compound offers a systematically altered hydrogen-bonding profile compared to the benzocaine baseline. With 5 H-bond acceptors (+67% vs. benzocaine's 3), 2 H-bond donors (+100% vs. benzocaine's 1), and a PSA of 65 Ų (+25% vs. benzocaine's 52 Ų) [1], the compound explores a distinct quadrant of chemical property space that is inaccessible with simpler alkyl PABA esters. The lower LogP (1.58 vs. 1.95) predicts approximately 2.3-fold higher relative aqueous partitioning, which may translate to improved solubility in aqueous assay buffers and reduced non-specific protein binding [2]. Procurement of this compound as part of a focused SAR library enables systematic exploration of how incremental increases in polarity and hydrogen-bonding capacity affect target engagement, cellular permeability, and metabolic stability—parameters that cannot be interrogated with benzocaine or procaine alone.

Mesogenic Schiff Base Ester Liquid Crystal Precursor

Building on the demonstrated utility of the methoxyethyl 4-aminobenzoate core as a mesogenic building block, this compound can serve as a precursor for synthesizing Schiff base ester liquid crystals, where the aromatic amine undergoes condensation with alkoxybenzaldehydes to form the imine (Schiff base) mesogenic core [1]. The methoxy(methyl)amino tail provides conformational flexibility and polar character conducive to smectic layer formation, while the additional N-methyl group offers a structural variation point that has not been explored in published mesogen series. In the benchmark study by Prajapati and Bonde (2006), 2-methoxyethyl 4-aminobenzoate was condensed with twelve different 4-n-alkoxybenzoyloxybenzaldehydes, all of which exhibited enantiotropic mesomorphism [1]. The target compound's N-methylated analog would generate a distinct homologous series with potentially altered mesophase transition temperatures and phase morphology, representing a novel and publishable materials chemistry investigation [2].

NCI-Accessioned Starting Point for Cancer Drug Discovery

For academic or biotech drug discovery teams operating in oncology, the NSC 160256 designation provides a tangible advantage: the compound has been formally accessioned by the NCI Developmental Therapeutics Program, meaning it has passed the NCI's structural novelty and purity review gates [1]. While public NCI-60 screening data for this specific compound are not readily retrievable, the NSC number serves as a citable institutional pedigree that can be referenced in grant applications, publications, and internal review documents. Furthermore, researchers can contact the NCI DTP directly to request any archived screening results, potentially unlocking existing biological data without the cost and time of de novo screening [2]. This advantage is not available for the closest analog 2-methoxyethyl 4-aminobenzoate (CAS 68599-71-3), which lacks an NSC designation.

Application
Selection Property
Validation Focus
Weinreb-type ketone/aldehyde synthesis
N-methoxy-N-methyl ester architecture
Controlled single-addition Grignard/organolithium workup
PABA ester SAR studies
Systematically expanded polarity and H-bonding capacity
Aqueous solubility and target engagement profiling
Mesogenic Schiff base ester development
Methoxyethyl tail with N-methyl variation handle
Mesophase transition temperature modulation
Oncology research starting point
NCI DTP repository accession (NSC 160256)
Archived NCI-60 screening data retrieval
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